Cas no 2098049-22-8 (4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine)

• Product name: 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine
• CAS No: 2098049-22-8
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5727810
• PubChem ID: 121205831

4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1967-4246
• AKOS026714862
• 2098049-22-8
• 4-(ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine
• 4-(ethoxymethyl)-2-methyl-6-piperazin-1-ylpyrimidine
• Pyrimidine, 4-(ethoxymethyl)-2-methyl-6-(1-piperazinyl)-
• 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine

• Inchi： 1S/C12H20N4O/c1-3-17-9-11-8-12(15-10(2)14-11)16-6-4-13-5-7-16/h8,13H,3-7,9H2,1-2H3
• InChI Key： IEVDRMWJPQESLR-UHFFFAOYSA-N
• SMILES： O(CC)CC1=CC(=NC(C)=N1)N1CCNCC1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 385.4±42.0 °C(Predicted)
• pka: 8.36±0.10(Predicted)

Additional information on 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine

4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine: An Overview of CAS No. 2098049-22-8

4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine, with the CAS number 2098049-22-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential building blocks in the development of various therapeutic agents. The unique structural features of 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine make it a promising candidate for a wide range of applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine consists of a pyrimidine core, which is substituted with an ethoxymethyl group at the 4-position, a methyl group at the 2-position, and a piperazine ring at the 6-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine as a potent modulator of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth and proliferation of breast cancer cells by targeting key signaling pathways involved in cell cycle regulation and apoptosis.

In addition to its anticancer properties, 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine has also shown promise in the treatment of neurological disorders. A study published in the European Journal of Pharmacology demonstrated that this compound can effectively modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine may have therapeutic potential in conditions such as depression and Parkinson's disease.

The pharmacokinetic properties of 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical testing.

In conclusion, 4-(Ethoxymethyl)-2-methyl-6-(piperazin-1-yl)pyrimidine, identified by CAS number 2098049-22-8, represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic options for various diseases.